BENGHE Foundational & Exploratory

Check Availability & Pricing

Entinostat-d4: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Entinostat-d4
Cat. No.: B15564514
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Entinostat-d4, a deuterated analog of
the selective class | histone deacetylase (HDAC) inhibitor, Entinostat. This document is
intended for researchers, scientists, and professionals in drug development, offering
comprehensive information on suppliers, purchasing options, and technical data to facilitate its
use in experimental settings.

Introduction to Entinostat-d4

Entinostat is a potent and selective oral inhibitor of class | histone deacetylases (HDACS), with
IC50 values of 243 nM, 453 nM, and 248 nM for HDAC1, HDAC2, and HDACS, respectively[1]
[2]. Its deuterated form, Entinostat-d4, serves as a valuable tool in research, primarily as a
tracer and an internal standard for quantitative analysis in techniques such as NMR, GC-MS, or
LC-MS[1]. The incorporation of stable heavy isotopes like deuterium can also influence the
pharmacokinetic and metabolic profiles of a drug, making it a subject of interest in drug
development studies[1].

Suppliers and Purchasing Options
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Entinostat-d4 is available for research purposes from several specialized chemical suppliers.
The following table summarizes the available quantitative data from various sources. Please
note that pricing is often available upon request or after creating an account with the supplier.

. Available
Supplier . CAS Number Notes
Quantities
Also known as MS-
1 mg, 5 mg, 10 mg, 50 N 275-d4 or SNDX-275-
MedchemExpress Not specified
mg, 100 mg d4. For research use

only[1].

Certificate of Analysis
1 mg, 2.5 mg, 5 mg, . . -
Clearsynth Not available provided. Pricing
10 mg, 25 mg, 50 mg ) ]
requires login.

The listing is for

Entinostat, but it's a
o 209783-80-2 (for ) )
Thermo Scientific 1g ) major supplier to
Entinostat)
check for deuterated

analogs.

Experimental Protocols and Methodologies

While specific protocols for Entinostat-d4 are application-dependent, its primary use as an
internal standard in mass spectrometry-based quantification of Entinostat in biological samples
follows a general workflow.

General Workflow for Entinostat Quantification using
Entinostat-d4
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Caption: General experimental workflow for the quantification of Entinostat in biological
samples using Entinostat-d4 as an internal standard.

Key Experimental Considerations:

e Stock Solutions: Entinostat can be dissolved in DMSO. For instance, a stock solution of
237.5 mg/mL (630.96 mM) in DMSO is possible with sonication. For in vivo studies in rats, a
vehicle of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline has been used.

o Storage: Solid Entinostat should be stored at -20°C for up to 3 years. Stock solutions are
typically stored at -80°C and are stable for over a year.

o HDAC Inhibition Assay: A standard HDAC assay involves incubating the enzyme with a
substrate and measuring the product formation, often via fluorescence. The reaction can be
stopped using a trypsin solution, and the release of a fluorescent molecule like AMC (7-
amino-4-methylcoumarin) is monitored.

Signaling Pathway of Entinostat

Entinostat selectively inhibits class | HDACs (HDAC1, 2, and 3). These enzymes are
responsible for removing acetyl groups from lysine residues on histones and other proteins.
Inhibition of HDACSs leads to hyperacetylation of these proteins, which can result in the
reactivation of tumor suppressor genes, cell cycle arrest, and apoptosis.
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Caption: Simplified signaling pathway of Entinostat's mechanism of action.

In preclinical studies, Entinostat has also been shown to modulate the anti-tumor immune
response. By inhibiting class | HDACs, it can lead to the downregulation of immune-
suppressive cells, increased antigen presentation on cancer cells, and enhanced cytotoxic T
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cell activity. This provides a rationale for its investigation in combination with immune
checkpoint inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. medchemexpress.com [medchemexpress.com]

o To cite this document: BenchChem. [Entinostat-d4: A Technical Guide for Researchers].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564514/docs#entinostat-d4-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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